Cas no 84746-24-7 (2,2’-(1,4-Piperazinediyl)bis-pyrimidine)

2,2’-(1,4-Piperazinediyl)bis-pyrimidine structure

84746-24-7 structure

Product Name:2,2’-(1,4-Piperazinediyl)bis-pyrimidine

CAS No:84746-24-7

MF:C₁₂H₁₄N₆

MW:242.279760837555

MDL:MFCD04208147

CID:1058589

PubChem ID:3228611

Update Time:2024-10-26

2,2’-(1,4-Piperazinediyl)bis-pyrimidine Chemical and Physical Properties

Names and Identifiers

- 2,2'-(1,4-Piperazinediyl)bis-pyrimidine
- 2,2'-(1,4-Piperazinediyl)dipyrimidine
- 2,2’-(1,4-Piperazinediyl)bis-pyrimidine
- 1,4-Di(pyrimidin-2-yl)piperazine
- 2,2′-(1,4-Piperazinediyl)bis[pyrimidine] (ACI)
- 1,4-Bis(2-pyrimidinyl)piperazine
- 2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine
- 2,2'-(Piperazine-1,4-diyl)dipyrimidine
- Buspirone Impurity 4
- 2,2'-(Piperazine-1,4-diyl)dipyrimidine; Buspirone Hydrochloride Imp. G (EP); Buspirone Related Compound G; Buspirone Hydrochloride Impurity G; Buspirone Impurity G
- SCHEMBL10498542
- SR-01000330254-1
- BUSPIRONE HYDROCHLORIDE IMPURITY G [EP IMPURITY]
- MFCD04208147
- CS-0161848
- N,N'-bis-pyrimidylpiperazine
- EN300-69940
- UNII-XZ3J1GA4R4
- D80929
- 2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine, 95%
- Buspirone Related Compound G
- AKOS001408102
- 2,2'-(1,4-Piperazinediyl)bis [PYRIMIDINE]
- 84746-24-7
- XZ3J1GA4R4
- Z31246726
- DB-260206
- 2-(4-pyrimidin-2-ylpiperazin-1-yl)pyrimidine
- Pyrimidine, 2,2'-(1,4-piperazinediyl)bis-
- SR-01000330254
- BS-17576
- MDL： MFCD04208147
- Inchi： 1S/C12H14N6/c1-3-13-11(14-4-1)17-7-9-18(10-8-17)12-15-5-2-6-16-12/h1-6H,7-10H2
- InChI Key： CGDIIYVMINKXRL-UHFFFAOYSA-N
- SMILES： N1C(N2CCN(C3N=CC=CN=3)CC2)=NC=CC=1

Computed Properties

Exact Mass: 242.12799447g/mol
Monoisotopic Mass: 242.12799447g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 58Å²

2,2’-(1,4-Piperazinediyl)bis-pyrimidine Security Information

Hazardous Material transportation number：NONH for all modes of transport

2,2’-(1,4-Piperazinediyl)bis-pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FP146-50mg	2,2’-(1,4-Piperazinediyl)bis-pyrimidine	84746-24-7	95%	50mg	786.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FP146-200mg	2,2’-(1,4-Piperazinediyl)bis-pyrimidine	84746-24-7	95%	200mg	1967.0CNY	2021-07-10
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR2846-100MG	Buspirone Related Compound G	84746-24-7		100mg	¥6006.87	2025-01-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P38630-1g	2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine	84746-24-7	95%	1g	¥4613.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P38630-250mg	2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine	84746-24-7	95%	250mg	¥1846.0	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P38630-100mg	2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine	84746-24-7	95%	100mg	¥1234.0	2024-07-19
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1078813-50MG	Buspirone Related Compound G	84746-24-7		50mg	¥10902.39	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P932575-100mg	2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine	84746-24-7	95%	100mg	￥1,051.20	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P932575-250mg	2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine	84746-24-7	95%	250mg	￥1,573.20	2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P932575-1g	2-[4-(Pyrimidin-2-yl)piperazin-1-yl]pyrimidine	84746-24-7	95%	1g	￥3,931.20	2022-09-28

2,2’-(1,4-Piperazinediyl)bis-pyrimidine Production Method

Production Method 1

1722-12-9

84746-24-7

20980-22-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Water ; 50 - 65 °C; 1 h, 60 - 65 °C; 65 °C → 35 °C

Reference

Synthesis and Biological Activity of Some Novel Trifluoromethyl-Substituted 1,2,4-Triazole and Bis(1,2,4-Triazole) Mannich Bases Containing Piperazine Rings

Wang, Bao-Lei; Shi, Yan-Xia; Ma, Yi; Liu, Xing-Hai; Li, Yong-Hong; et al, Journal of Agricultural and Food Chemistry, 2010, 58(9), 5515-5522

Production Method 2

1722-12-9

84746-24-7

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran

Reference

Synthesis of linked heterocycles mediated by high pressure SNAr reactions

Matsumoto, Kiyoshi; Hashimoto, Shiro; Minatogawa, Hiroyuki; Munakata, Megumu; Otani, Sinichi, Chemistry Express, 1990, 5(7), 473-6

Production Method 3

1722-12-9

84746-24-7

20980-22-7

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Water ; 50 - 65 °C; 1 h, 60 - 65 °C

Reference

Syntheses, biological activities and SAR studies of novel carboxamide compounds containing piperazine and arylsulfonyl moieties

Wang, Bao-Lei; Shi, Yan-Xia; Zhang, Shu-Jun; Ma, Yi; Wang, Hong-Xue; et al, European Journal of Medicinal Chemistry, 2016, 117, 167-178

2,2’-(1,4-Piperazinediyl)bis-pyrimidine Raw materials

2-Chloropyrimidine

2,2’-(1,4-Piperazinediyl)bis-pyrimidine Preparation Products

2,2’-(1,4-Piperazinediyl)bis-pyrimidine Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

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